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Compound of Interest

6-(Trifluoromethoxy)chroman-4-
Compound Name:
one

cat. No.: B2501390

Essential Safety and Handling Guide for 6-
(Trifluoromethoxy)chroman-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-(Trifluoromethoxy)chroman-4-one (CAS No: 874774-49-9).
Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the
integrity of your research.

Hazard Identification and Quantitative Data

6-(Trifluoromethoxy)chroman-4-one is classified as a hazardous substance. It is known to
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] All personnel
must be fully aware of these hazards before handling.

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific
compound, the following table includes data from a structurally similar compound,
(Trifluoromethoxy)benzene, to provide an indication of potential physical and toxicological
properties. This information should be used with caution and as a preliminary guide for risk
assessment.
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Value (for
Property (Trifluoromethoxy)benzene Reference | Note
)
Molecular Formula C10H7F303 [1]
Molecular Weight 232.16 g/mol [1]
Appearance Solid or liquid [2]
Data not available for 6-
Boiling Point Not available (Trifluoromethoxy)chroman-4-
one.
[3] Data for
(Trifluoromethoxy)benzene.
Indicates a highly flammable
Flash Point 12 °C (53.6 °F) liquid and vapor. Vapors may
form an explosive mixture with
air and can travel to an ignition
source and flash back.[3]
No specific OELs have been
established for 6-
(Trifluoromethoxy)chroman-4-
Occupational Exposure Limits ) one. It is recommended to
Not established ) )
(OELs) handle this compound in a
well-ventilated area or a
chemical fume hood to
minimize exposure.
Toxicity Data Not available No specific toxicity data (e.qg.,

LD50, LC50) is available for 6-
(Trifluoromethoxy)chroman-4-
one. Based on hazard
statements, it should be
considered harmful if
swallowed, inhaled, or
absorbed through the skin. All

appropriate precautions should
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be taken to avoid direct

contact and inhalation.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6-(Trifluoromethoxy)chroman-4-one to

prevent exposure:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes.

Hand Protection: Due to the presence of a ketone group and an aromatic ring, standard
nitrile gloves may offer limited protection. It is highly recommended to use gloves specifically
resistant to ketones and aromatic solvents. Butyl rubber or PVA (Polyvinyl Alcohol) gloves
are suitable alternatives. Always inspect gloves for any signs of degradation or perforation
before use.

Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher
risk of splashing, a chemical-resistant apron and sleeves are recommended.

Respiratory Protection: All handling of 6-(Trifluoromethoxy)chroman-4-one should be
conducted in a certified chemical fume hood to avoid inhalation of vapors or dust. If a fume
hood is not available, a NIOSH-approved respirator with organic vapor cartridges is required.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials such as strong oxidizing agents.[4] The container should
be kept tightly sealed.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
all relevant hazard warnings.
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Handling and Use

Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition. An emergency eyewash station
and safety shower must be accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize the release of dust or vapors. Use appropriate tools (e.g., spatulas,
weighing paper) to handle the solid material.

In Solution: When preparing solutions, add the compound slowly to the solvent to avoid
splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or
water bath. Avoid open flames.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all contaminated surfaces and equipment.

Emergency Procedures and First Aid
In Case of a Spill

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

First Aid Measures
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected
area with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if
irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[3]

Disposal Plan

As a halogenated organic compound, 6-(Trifluoromethoxy)chroman-4-one and any materials
contaminated with it must be disposed of as hazardous waste.

o Waste Collection:

o Collect all waste containing this compound in a designated, properly labeled, and sealed
container.

o Do not mix with non-halogenated waste to avoid increased disposal costs.

o Solid waste (e.g., contaminated gloves, paper towels) should be placed in a separate,
sealed bag within the hazardous waste container.

o Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and
list "6-(Trifluoromethoxy)chroman-4-one" as a constituent.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the collection and disposal of the hazardous waste. Do not
dispose of this chemical down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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